Cas no 94442-02-1 (Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]-)
94442-02-1 structure
Product Name:Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]-
CAS No:94442-02-1
MF:C17H21NO
MW:255.354744672775
CID:809194
PubChem ID:3024359
Update Time:2025-04-19
Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]-
- 2-(4-neopentylphenoxy)aniline
- 2-[4-(2,2-dimethylpropyl)phenoxy]aniline
- NS00040404
- EINECS 305-328-0
- LR1312SDI6
- UNII-LR1312SDI6
- 94442-02-1
- 2-(4-(2,2-DIMETHYLPROPYL)PHENOXY)BENZENAMINE
- BENZENAMINE, 2-(4-(2,2-DIMETHYLPROPYL)PHENOXY)-
- DTXSID60241492
-
- Inchi: 1S/C17H21NO/c1-17(2,3)12-13-8-10-14(11-9-13)19-16-7-5-4-6-15(16)18/h4-11H,12,18H2,1-3H3
- InChI Key: OJQBKBWOUORGAL-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1N)C1C=CC(=CC=1)CC(C)(C)C
Computed Properties
- Exact Mass: 255.162
- Monoisotopic Mass: 255.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.043
- Boiling Point: 354.7°Cat760mmHg
- Flash Point: 156.3°C
- Refractive Index: 1.57
Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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